Cas no 1333126-30-9 (1-4-Azido-3-O-benzoyl-5-O-(3-chlorobenzoyl)-(2-deoxy-2-fluoro-b-D-arabinofuranosyl)uracil)

• Product Name: 1-4-Azido-3-O-benzoyl-5-O-(3-chlorobenzoyl)-(2-deoxy-2-fluoro-b-D-arabinofuranosyl)uracil
• CAS No: 1333126-30-9
• MF: C₂₃H₁₇ClFN₅O₇
• MW: 529.861787557602
• CID: 4772313
• Update Time: 2025-05-21

1-4-Azido-3-O-benzoyl-5-O-(3-chlorobenzoyl)-(2-deoxy-2-fluoro-b-D-arabinofuranosyl)uracil Chemical and Physical Properties

Names and Identifiers

• 4’-Azido-3’-O-benzoyl-5’-O-(m-chlorobenzoyl)-2’-deoxy-2’-fluoro-beta-D-arabinouridine
• 1-[4-Azido-3-O-benzoyl-5-O-(3-chlorobenzoyl)-(2-deoxy-2-fluoro-b-D-arabinofuranosyl)uracil
• 4’-Azido-3’-O-benzoyl-5’-O-(m-chlorobenzyl)-2’-deoxy-2’-fluoro-β-Darabinouridine
• 4’-Azido-3’-O-benzoyl-5-O-(m-chlorobenzoyl)-2’-deoxy-2’-fluoro-β-D-arabinouridine
• ((2R,3R,4S,5R)-2-azido-3-(benzoyloxy)-5-(2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)-4-fluorotetrahydrofuran-2-yl)methyl 3-chlorobenzoate
• 1-4-Azido-3-O-benzoyl-5-O-(3-chlorobenzoyl)-(2-deoxy-2-fluoro-b-D-arabinofuranosyl)uracil

• Inchi： 1S/C23H17ClFN5O7/c24-15-8-4-7-14(11-15)20(32)35-12-23(28-29-26)18(36-21(33)13-5-2-1-3-6-13)17(25)19(37-23)30-10-9-16(31)27-22(30)34/h1-11,17-19H,12H2,(H,27,31,34)/t17-,18-,19+,23+/m0/s1
• InChI Key： ZSOIOSPOWYBGRD-PABYOWBDSA-N
• SMILES： C([C@]1(O[C@@H](N2C=CC(=O)NC2=O)[C@@H](F)[C@@H]1OC(C1C=CC=CC=1)=O)N=[N+]=[N-])OC(C1C=CC=C(Cl)C=1)=O

Additional information on 1-4-Azido-3-O-benzoyl-5-O-(3-chlorobenzoyl)-(2-deoxy-2-fluoro-b-D-arabinofuranosyl)uracil

1-4-Azido-3-O-benzoyl-5-O-(3-chlorobenzoyl)-(2-deoxy-2-fluoro-b-D-arabinofuranosyl)uracil (CAS No. 1333126-30-9)

The compound 1-4-Azido-3-O-benzoyl-5-O-(3-chlorobenzoyl)-(2-deoxy-2-fluoro-b-D-arabinofuranosyl)uracil (hereafter referred to as compound 1) is a highly specialized chemical entity with a complex structure that has garnered significant attention in the fields of organic chemistry and pharmacology. With the CAS registry number 1333126-30-9, this compound is characterized by its intricate molecular architecture, which includes a uracil core, a modified arabinofuranosyl sugar moiety, and several functional groups that confer unique chemical and biological properties.

The molecular structure of compound 1 is notable for its azide group (-N₃) at the 4-position of the uracil ring, which is a key feature in its design. This azide group is strategically positioned to participate in various chemical reactions, including click chemistry, which has been widely explored in recent years for its utility in drug discovery and bioconjugation applications. Additionally, the compound features two benzoyl groups: one at the 3-position (as O-benzoyl) and another at the 5-position (as O-(3-chlorobenzoyl)). These groups serve dual purposes, acting as protecting groups for hydroxyl functionalities while also contributing to the overall hydrophobicity and stability of the molecule.

The sugar moiety of compound 1 is a modified b-D-arabinofuranosyl structure, with a deoxyfluorinated group at the 2-position. This modification introduces a fluorine atom into the sugar backbone, which can significantly influence the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). Fluorination is a common strategy in drug design to enhance stability against enzymatic degradation and improve bioavailability. The combination of these structural elements makes compound 1 a promising candidate for further exploration in therapeutic applications.

Recent studies have highlighted the potential of compound 1 as an antiviral agent, particularly against RNA viruses such as influenza A virus and coronaviruses. The azide group has been shown to interact with viral proteins through non-covalent interactions, potentially inhibiting viral replication. Furthermore, the benzoyl groups contribute to the compound's ability to penetrate cellular membranes, enhancing its bioavailability and efficacy. Preclinical studies have demonstrated that compound 1 exhibits potent antiviral activity in vitro, with low cytotoxicity to host cells.

In addition to its antiviral potential, compound 1 has also been investigated for its anticancer properties. The uracil core is a common structural motif in nucleoside analogs used in cancer chemotherapy, such as gemcitabine and capecitabine. The modifications introduced in compound 1, including the azide and fluorinated sugar moieties, may enhance its ability to incorporate into DNA or RNA during replication, leading to chain termination or other inhibitory effects on cancer cell proliferation.

From a synthetic chemistry perspective, the construction of compound 1 represents a significant achievement due to the complexity of its structure. The synthesis involves multiple steps, including nucleoside modifications, protection/deprotection strategies, and click chemistry reactions. Researchers have employed advanced techniques such as microwave-assisted synthesis and stereocontrolled reactions to achieve high yields and excellent stereochemical control during the synthesis process.

Recent advancements in computational chemistry have also provided valuable insights into the molecular interactions of compound 1 with target proteins. Molecular docking studies have revealed that the azide group plays a critical role in binding to specific pockets on viral polymerases or oncogenic proteins. These findings have guided further optimization efforts aimed at improving the compound's potency and selectivity.

In summary, compound 1 (CAS No. 1333126-30-9) is a multifaceted chemical entity with significant potential in antiviral and anticancer therapies. Its unique structure combines functional groups that enhance stability, bioavailability, and target specificity, making it an attractive candidate for further preclinical and clinical development. As research continues to uncover new applications for this compound, it holds promise for advancing innovative treatments against challenging diseases.